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Potassium Salicylate: Key Chemical & Solubility Data

For researchers, having precise quantitative data is crucial for experiment planning. The following table

consolidates fundamental information on potassium salicylate.

Property Value / Description Reference

CAS Number 578-36-9 [1]

Molecular Formula C(_7)H(_7)KO(_3) [1] [2]

Molecular Weight 178.23 g/mol (anhydrous) [1]

Solubility 18.07 mol % @ 100 °C [2]

Appearance White to off-white solid; can turn pink upon light exposure. [1]

Storage 2-8°C, stored under nitrogen. [1]
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Here are some common issues and questions that might arise during work with potassium salicylate.

Q1: Why is my potassium salicylate solution changing color, and does this affect its stability? A:

Potassium salicylate is known to become pink upon exposure to light [1]. This indicates that the compound

is light-sensitive.

Troubleshooting Tip: To prevent this, always use amber glassware or protect containers from light.

Adhere to the recommended storage condition of 2-8°C under an inert nitrogen atmosphere to
maximize chemical stability [1].

Q2: The solubility of my compound is not as high as expected. What factors can influence this? A:

Solubility can be significantly impacted by the solution pH and temperature.

pH Dependence: Although direct data for potassium salicylate is limited, studies on salicylic acid
show that its solubility is highly pH-dependent. The undissociated (non-ionic) form of salicylic acid has

a much higher affinity for non-polar environments compared to the salicylate anion [3]. In alkaline
conditions, the charged salicylate ion dominates, leading to vastly increased water solubility but

reduced adsorption onto resins.
Temperature Dependence: The provided solubility data (18.07 mol% at 100°C) suggests that

heating the solution can enhance dissolution [2]. Furthermore, a recent study on sodium salicylate
found that both density and ultrasonic velocity in aqueous solutions decreased with increasing
temperature but increased with concentration, indicating stronger molecular interactions at higher
concentrations [4].

Q3: How can I experimentally probe the molecular interactions in my potassium salicylate solution?

A: You can use densimetry and ultrasonic velocimetry to investigate these interactions. The following

workflow, based on a recent study of similar salicylate systems, outlines a robust methodology [4].
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Experimental Workflow for Probing Molecular Interactions

Prepare Aqueous Solutions

Measure Density & 
Sound Velocity

Calculate Derived Parameters:
Apparent Molar Volume,
Adiabatic Compressibility

Analyze Trends vs.
Concentration & Temperature

Interpret Strength of
Molecular Interactions

Draw Conclusions on
Solute-Solvent Behavior

Click to download full resolution via product page

Detailed Experimental Protocol:

Sample Preparation: Prepare solutions of potassium salicylate in deionized, double-distilled water

across a range of concentrations (e.g., 0.01, 0.02, 0.03 mol·kg⁻¹). Dry the solute and store it in a
desiccator beforehand to minimize moisture [4].

Density and Sound Velocity Measurement: Use a high-precision digital densimeter and an
ultrasonic velocimeter. Measure these properties across a temperature range relevant to your study

(e.g., 288.15 K to 318.15 K) [4].
Data Analysis: Calculate parameters like the apparent molar volume and adiabatic
compressibility from your density and sound velocity data. An increase in sound velocity with
concentration typically indicates stronger solute-solvent interactions [4].
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Spectroscopic Validation: Employ FTIR spectroscopy to observe shifts in key vibrational

frequencies (e.g., the carbonyl stretch), which can confirm the nature of molecular interactions, such
as hydrogen bonding [4].

Key Takeaways for Researchers

Handle with Care: Potassium salicylate requires light-sensitive and controlled atmospheric storage
conditions to maintain stability [1].

Master pH Control: The solubility and interactive properties of salicylates are profoundly influenced
by the pH of the environment [3].

Apply Advanced Techniques: Methodologies like densimetry, ultrasonic velocimetry, and FTIR
spectroscopy are powerful tools for diagnosing and understanding molecular behavior in solution [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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